Cas no 1909309-22-3 (1-Hydrazinylbutan-2-ol dihydrochloride)

• Product Name: 1-Hydrazinylbutan-2-ol dihydrochloride
• CAS No: 1909309-22-3
• MF: C₄H₁₄Cl₂N₂O
• MW: 177.072759151459
• MDL: MFCD29763145
• CID: 4628591
• PubChem ID: 121553799
• Update Time: 2025-11-02

1-Hydrazinylbutan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-hydrazinylbutan-2-ol dihydrochloride
• 1-hydrazinylbutan-2-ol;dihydrochloride
• 1-Hydrazinylbutan-2-ol dihydrochloride

• MDL： MFCD29763145
• Inchi： 1S/C4H12N2O.2ClH/c1-2-4(7)3-6-5;;/h4,6-7H,2-3,5H2,1H3;2*1H
• InChI Key： CTCPTVGQGVLXHS-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(CNN)CC

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 40.7
• Topological Polar Surface Area: 58.3

Additional information on 1-Hydrazinylbutan-2-ol dihydrochloride

1-Hydrazinylbutan-2-ol Dihydrochloride (CAS 1909309-22-3): A Versatile Chemical Intermediate for Modern Research

1-Hydrazinylbutan-2-ol dihydrochloride (CAS 1909309-22-3) is a specialized hydrazine derivative gaining attention in pharmaceutical and organic synthesis research. This white to off-white crystalline powder serves as a crucial building block for various heterocyclic compounds, particularly in the development of novel bioactive molecules. With its unique hydrazine-alcohol bifunctional structure, this compound offers exceptional versatility in nucleophilic substitution reactions and cyclization processes.

The growing interest in 1-Hydrazinylbutan-2-ol dihydrochloride applications stems from its role in creating pharmacologically active scaffolds. Researchers particularly value its dihydrochloride salt form for enhanced stability and solubility in aqueous systems. Current literature highlights its utility in constructing pyrazole and triazole derivatives, which are privileged structures in medicinal chemistry. The compound's molecular weight of 175.07 g/mol and balanced polarity make it suitable for diverse organic transformations under mild conditions.

Recent advancements in drug discovery have positioned CAS 1909309-22-3 as a valuable reagent for combinatorial chemistry approaches. Its hydrazine moiety enables efficient condensation reactions with carbonyl compounds, while the hydroxyl group provides additional sites for molecular diversification. Pharmaceutical scientists frequently search for "1-Hydrazinylbutan-2-ol dihydrochloride synthesis" and "CAS 1909309-22-3 suppliers" as the compound gains prominence in high-throughput screening libraries.

The physicochemical properties of 1-Hydrazinylbutan-2-ol dihydrochloride contribute to its growing applications. With a typical melting point range of 180-185°C and good water solubility, it demonstrates excellent compatibility with various reaction media. Analytical studies using HPLC and NMR confirm its high purity (>98%), making it suitable for structure-activity relationship studies. The compound's storage stability at room temperature under anhydrous conditions further enhances its practicality for research laboratories.

In material science applications, 1909309-22-3 serves as a precursor for functionalized polymers with tailored properties. Its dual reactive groups enable the creation of cross-linked networks with controlled density, answering the increasing demand for "smart materials synthesis" in academic and industrial research. The compound's thermal stability profile makes it particularly valuable for developing high-performance coatings and adhesive formulations.

The safety profile of 1-Hydrazinylbutan-2-ol dihydrochloride follows standard laboratory handling protocols for hydrazine derivatives. Researchers emphasize proper personal protective equipment (PPE) including gloves and goggles when working with this material. While not classified as hazardous under normal conditions, its material safety data sheet (MSDS) recommends storage in airtight containers with desiccants to maintain stability.

Market analysis reveals growing demand for CAS 1909309-22-3 among contract research organizations (CROs) and pharmaceutical developers. The compound's cost-effectiveness compared to similar specialty chemicals contributes to its expanding commercial availability. Current price trends show stability in the research chemicals market, with major suppliers offering both gram-scale and kilogram-scale quantities to meet diverse research needs.

Future perspectives for 1-Hydrazinylbutan-2-ol dihydrochloride include potential applications in bioconjugation chemistry and proteomics research. Its hydrazide functionality shows promise for protein labeling techniques, addressing the increasing need for "bioorthogonal chemistry reagents" in life sciences. Ongoing studies explore its utility in creating fluorescent probes and molecular imaging agents, expanding its relevance beyond traditional synthetic chemistry.

Quality control protocols for 1909309-22-3 typically involve chromatographic purity analysis and spectroscopic characterization. Reputable suppliers provide comprehensive certificates of analysis (CoA) detailing residual solvent content, heavy metal limits, and water content specifications. These quality assurances respond to researchers' frequent queries about "1-Hydrazinylbutan-2-ol dihydrochloride purity standards" and "CAS 1909309-22-3 analytical methods".

In conclusion, 1-Hydrazinylbutan-2-ol dihydrochloride (CAS 1909309-22-3) represents an increasingly important chemical intermediate with broad utility across multiple research domains. Its unique structural features and reactivity profile continue to inspire innovative applications in medicinal chemistry, materials science, and biochemical research. As scientific understanding of its potential grows, this compound is poised to become a staple reagent in modern molecular design strategies.